1-(4-Cyanobenzyl)-3-methyl-1H-pyrazole-4-carboxylic acid

• IUPAC Name: 1-[(4-cyanophenyl)methyl]-3-methylpyrazole-4-carboxylic acid
• InChI: InChI=1S/C13H11N3O2/c1-9-12(13(17)18)8-16(15-9)7-11-4-2-10(6-14)3-5-11/h2-5,8H,7H2,1H3,(H,17,18)
• InChI Key: HVLQTKTXQWHECX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1C(=O)O)CC2=CC=C(C=C2)C#N
• Molecular Formula: C13H11N3O2
• Molecular Weight: 241.24 g/mol

Description

1-(4-Cyanobenzyl)-3-methyl-1H-pyrazole-4-carboxylic acid is a chemical compound with the linear formula C13H11N3O2. It has a molecular weight of 241.25. The IUPAC name for this compound is 1-(4-cyanobenzyl)-3-methyl-1H-pyrazole-4-carboxylic acid.

Molecular Structure Analysis

The InChI code for 1-(4-Cyanobenzyl)-3-methyl-1H-pyrazole-4-carboxylic acid is 1S/C13H11N3O2/c1-9-12(13(17)18)8-16(15-9)7-11-4-2-10(6-14)3-5-11/h2-5,8H,7H2,1H3,(H,17,18). The InChI key is HVLQTKTXQWHECX-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

1-(4-Cyanobenzyl)-3-methyl-1H-pyrazole-4-carboxylic acid is a solid substance stored at room temperature.

Scientific Research Applications

Improved Synthesis

An improved synthesis method for 1H-pyrazole-4-carboxylic acid, a close derivative of the compound , was developed. This method increased the yield significantly, from 70% to 97.1%, indicating its potential for efficient large-scale production (C. Dong, 2011).

Structural and Spectral Studies

A study focused on the experimental and theoretical analysis of biologically significant pyrazole-4-carboxylic acid derivatives, which are structurally related to the compound of interest. This research provided insights into the chemical shifts and molecular structure, contributing to a deeper understanding of such compounds (S. Viveka et al., 2016).

Functionalization Reactions

Functionalization of 1H-pyrazole-3-carboxylic acid was explored, with the synthesis of various derivatives. This study is relevant as it demonstrates the chemical versatility and potential applications of pyrazole carboxylic acids in different chemical reactions (İ. Yıldırım et al., 2005).

Hydrogen-Bonded Structures

Research on hydrogen-bonded structures of pyrazole derivatives, including 1H-pyrazole-3-carboxylic acid, revealed unique molecular arrangements and interactions. This is key to understanding the chemical behavior and potential applications in materials science (J. Portilla et al., 2007).

Synthesis and Characterization

A study on the synthesis of pyrazole derivatives, including 1H-pyrazole-4-carboxylic acid, and their characterization provided insights into their chemical properties. This information is vital for exploring their applications in various fields of research (J. Xiao & Hong Zhao, 2009).

Potential as Antioxidant Enzyme Mimics

A series of Cu(II) complexes with pyrazole-based ligands, closely related to 1-(4-Cyanobenzyl)-3-methyl-1H-pyrazole-4-carboxylic acid, were studied for their electrochemical and antioxidant properties. These complexes were found to mimic antioxidant enzymes, indicating potential biomedical applications (B. Kupcewicz et al., 2012).

Synthesis of Chemical Hybridizing Agents

A novel conversion process of pyrazole esters to cyano esters was described, with the end products serving as precursors for chemical hybridizing agents in agriculture, specifically for wheat and barley (J. R. Beck et al., 1988).

Safety and Hazards

The safety information for 1-(4-Cyanobenzyl)-3-methyl-1H-pyrazole-4-carboxylic acid indicates that it may be corrosive to metals and toxic if swallowed. It may cause skin and eye damage and may cause an allergic skin reaction. It is recommended to avoid breathing dust/fume/gas/mist/vapours/spray and to use only outdoors or in a well-ventilated area. Contaminated work clothing should not be allowed out of the workplace.

Mechanism of Action

Mode of Action

The mode of action of this compound is also not clearly established. It is likely that the compound interacts with its targets through a specific binding mechanism, leading to changes in the target’s function. The exact nature of these interactions and the resulting changes are yet to be determined .

Biochemical Pathways

The biochemical pathways affected by this compound are not well-documented. It is possible that the compound could influence various biochemical pathways depending on its specific targets. Once the targets are identified, the affected pathways and their downstream effects can be better understood .

Result of Action

The molecular and cellular effects of the compound’s action are currently unknown. These effects would be largely dependent on the compound’s targets and mode of action. Once these are identified, the results of the compound’s action can be more accurately described .